Cas no 2352847-24-4 ([2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester)

• Product Name: [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester
• CAS No: 2352847-24-4
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• MDL: MFCD32200695
• CID: 4773537
• Update Time: 2025-10-21

[2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester
• SB35825
• tert-Butyl (2-(1-amino-2-methylpropyl)pyridin-4-yl)carbamate
• 2-(1-Amino-2-methyl-propyl)-pyridin-4-yl-carbamic acid tert-butyl ester

• MDL： MFCD32200695
• Inchi： 1S/C14H23N3O2/c1-9(2)12(15)11-8-10(6-7-16-11)17-13(18)19-14(3,4)5/h6-9,12H,15H2,1-5H3,(H,16,17,18)
• InChI Key： YQAGOEHDTMQXJW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=C(C=1)C(C(C)C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2

Additional information on [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester

Comprehensive Overview of [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester (CAS No. 2352847-24-4)

The compound [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester, identified by its CAS No. 2352847-24-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core modified with an amino and tert-butyl carbamate group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing kinase inhibitors and other bioactive molecules, aligning with the growing demand for targeted therapies in oncology and immunology.

In recent years, the scientific community has focused on small-molecule modulators like [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester for their ability to interact with specific protein domains. This compound’s tert-butyl ester moiety enhances its stability, making it suitable for high-throughput screening (HTS) applications. As the pharmaceutical industry shifts toward precision medicine, such intermediates are critical for developing next-generation therapeutics. Searches for "pyridine-based drug intermediates" and "tert-butyl carbamate applications" have surged, reflecting this trend.

The synthesis of CAS No. 2352847-24-4 involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) of the amine group, a technique widely used in peptide synthesis. This process ensures the compound’s compatibility with solid-phase synthesis platforms, a hot topic in combinatorial chemistry. Laboratories exploring "amine protection strategies" or "pyridine derivative synthesis" often encounter this compound as a reference standard. Its chiral center at the 1-amino-2-methyl-propyl side chain also makes it relevant for asymmetric catalysis studies.

From a commercial perspective, [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester is gaining traction in the contract research organization (CRO) market. Its utility in structure-activity relationship (SAR) studies aligns with the rise of fragment-based drug design (FBDD). Online queries such as "Boc-protected pyridine amines" and "custom synthesis of heterocyclic compounds" highlight its industrial relevance. Additionally, its lipophilic properties are being investigated for blood-brain barrier (BBB) penetration, a key focus area in neuropharmacology.

Quality control of CAS No. 2352847-24-4 requires advanced analytical techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry). These methods ensure purity levels meet the stringent standards of Good Manufacturing Practice (GMP), a recurring search term among quality assurance professionals. The compound’s NMR (Nuclear Magnetic Resonance) spectra are also documented in open-access databases, supporting its adoption in academic and industrial settings.

Environmental and regulatory considerations for [2-(1-Amino-2-methyl-propyl)-pyridin-4-yl]-carbamic acid tert-butyl ester emphasize its classification as a non-hazardous research chemical under current REACH guidelines. This status facilitates its global trade, with suppliers often listing it under "high-purity research chemicals" or "pharmaceutical building blocks." As sustainability becomes a priority, greener synthesis routes for such intermediates are being explored, resonating with searches for "green chemistry in drug development."

In conclusion, CAS No. 2352847-24-4 exemplifies the intersection of medicinal chemistry and process optimization. Its versatility in lead compound development and compatibility with modern automated synthesis platforms positions it as a cornerstone in 21st-century drug discovery. With ongoing research into its applications, this compound is poised to remain a focal point for innovations in bioactive molecule design.